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Compound of Interest

Compound Name: Nickel;yttrium

Cat. No.: B577347

Experimental Protocols

The characterization of Ni-Y intermetallic compounds involves precise synthesis and

measurement techniques to ensure the purity of the phases and the accuracy of the magnetic
data.

Sample Preparation: Arc Melting

A prevalent method for synthesizing polycrystalline Ni-Y intermetallic compounds is arc melting.
[1] This process is conducted in a controlled environment to maintain the desired stoichiometry
and prevent oxidation.

» Starting Materials: High-purity elemental Nickel (Ni) and Yttrium (Y) are used.
e Procedure:

o The constituent elements are weighed in the desired stoichiometric ratios and placed on a
water-cooled copper hearth inside a sealed chamber.

o The chamber is evacuated to a high vacuum and then backfilled with a high-purity inert
gas, typically Argon.

o An electric arc is generated between a non-consumable tungsten electrode and the raw
materials, causing them to melt and form an alloy ingot.
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o To ensure homogeneity, the ingot is typically flipped and re-melted multiple times.

e Annealing: Following synthesis, the samples are often annealed at high temperatures in a
vacuum or inert atmosphere to promote grain growth and ensure structural homogeneity.

Structural Characterization: X-ray Diffraction (XRD)

X-ray Diffraction (XRD) is essential for confirming the crystal structure and phase purity of the
synthesized compounds. The crystal structure is a critical determinant of the magnetic
properties. For example, R-T intermetallics (where R is a rare earth like Y and T is a transition
metal like Ni) form various structures, such as the ThMn12- and Th2Zn17-types, which in turn
influence the intrinsic magnetic properties like Curie temperature and magnetocrystalline
anisotropy.[1]

Magnetic Characterization

Low-temperature magnetic measurements are typically performed using highly sensitive
magnetometers.

o SQUID/VSM Magnetometry: Superconducting Quantum Interference Device (SQUID) and
Vibrating Sample Magnetometers (VSM) are the primary tools for characterizing the
magnetic properties of materials as a function of temperature and applied magnetic field.

o Measurements: These instruments are used to perform DC magnetization measurements,
including:

= Magnetization versus Temperature (M-T): Measured by cooling the sample to a low
temperature (e.g., 2 K) in zero field (Zero-Field Cooled or ZFC) and then measuring the
magnetization while warming in a small applied field. Subsequently, the sample is
cooled again in the same field (Field-Cooled or FC) while measuring. The divergence
between ZFC and FC curves can indicate magnetic transitions or spin-glass behavior.

» Magnetization versus Field (M-H): Isothermal hysteresis loops are measured at various
low temperatures to determine key parameters like saturation magnetization (Ms),
remanence (Mr), and coercivity (Hc).
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Neutron Diffraction: This powerful technique is used to determine the microscopic magnetic
structure of materials. It can reveal the arrangement and orientation of magnetic moments
within the crystal lattice, distinguishing between ferromagnetic and antiferromagnetic

ordering.[1]

Below is a diagram illustrating the typical experimental workflow for the synthesis and

characterization of Ni-Y compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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